Cas no 5118-57-0 (1(2H)-Naphthalenone, 2,2'-methylenebis[3,4-dihydro-)

1(2H)-Naphthalenone, 2,2'-methylenebis[3,4-dihydro- structure
5118-57-0 structure
Product name:1(2H)-Naphthalenone, 2,2'-methylenebis[3,4-dihydro-
CAS No:5118-57-0
MF:C21H20O2
MW:304.3823
CID:363022
PubChem ID:12497213

1(2H)-Naphthalenone, 2,2'-methylenebis[3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 2-[(1-oxo-3,4-dihydro-2H-naphthalen-2-yl)methyl]-3,4-dihydro-2H-naphthalen-1-one
    • 2,2'-Methylenedi(3,4-dihydronaphthalen-1(2H)-one)
    • 5118-57-0
    • DTXSID70500426
    • 1(2H)-Naphthalenone, 2,2'-methylenebis[3,4-dihydro-
    • Inchi: InChI=1S/C21H20O2/c22-20-16(11-9-14-5-1-3-7-18(14)20)13-17-12-10-15-6-2-4-8-19(15)21(17)23/h1-8,16-17H,9-13H2
    • InChI Key: RNXWZQMNNPMIEQ-UHFFFAOYSA-N
    • SMILES: C(C1CCC2C(=CC=CC=2)C1=O)C1CCC2C(=CC=CC=2)C1=O

Computed Properties

  • Exact Mass: 304.1464
  • Monoisotopic Mass: 304.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 427
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14

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